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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B1582102 Get Quote

An In-depth Technical Guide to the Mechanism of Action of C.I. Direct Black 80

Introduction
C.I. Direct Black 80 (Colour Index Number 31600) is a substantive, water-soluble trisazo dye

widely utilized in the textile, paper, and leather industries for coloring cellulosic fibers such as

cotton, linen, and viscose rayon.[1][2] Its classification as a "direct" dye stems from its ability to

be applied directly to substrates from an aqueous solution without the need for a mordant,

exhibiting a high affinity for these materials.[3] The molecule's large, linear, and planar structure

is fundamental to its dyeing mechanism, facilitating close alignment with the linear polymer

chains of cellulose. This guide provides a detailed examination of the physicochemical

principles, kinetics, and thermodynamics governing the mechanism of action of C.I. Direct
Black 80.

Chemical and Physical Properties
The key properties of C.I. Direct Black 80 are summarized in the table below, highlighting its

identity as a complex, high-molecular-weight anionic dye.
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Property Value Reference(s)

C.I. Name Direct Black 80 [2]

C.I. Number 31600 [4]

CAS Number 8003-69-8 [1][2]

Chemical Class Trisazo [2]

Molecular Formula C₃₆H₂₃N₈Na₃O₁₁S₃ [2][5]

Molecular Weight 908.78 g/mol [1][2][4]

Appearance Blue-black to black powder [4][5]

Solubility

Soluble in water, forming a

blue-black solution; insoluble

in most organic solvents.

[2][5]

Application

Dyeing of cellulosic fibers

(cotton, rayon), paper, and

leather.

[1][2]

Core Mechanism of Action: Dye-Fiber Interaction
The dyeing of cellulosic fibers with C.I. Direct Black 80 is a dynamic process governed by the

transfer of dye molecules from the aqueous phase (dyebath) to the solid phase (fiber). This

process occurs in three principal stages: adsorption, diffusion, and fixation. The overall affinity,

or substantivity, of the dye for the fiber is a result of the cumulative effect of relatively weak,

non-covalent intermolecular forces.

Adsorption: Dye molecules, dispersed in the dyebath, migrate to the surface of the fiber. This

initial attraction is driven by the system's tendency to reach a lower energy state.

Diffusion: The adsorbed dye molecules then penetrate the fiber structure, moving from the

surface into the amorphous regions of the cellulose polymer matrix.

Fixation: Within the fiber, the dye molecules align with the cellulose chains and are held in

place by a combination of intermolecular forces, primarily hydrogen bonds and van der
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Waals forces.

The key intermolecular forces responsible for the substantivity of Direct Black 80 on cellulose

are:

Hydrogen Bonding: The numerous hydroxyl (-OH) groups on the cellulose polymer form

hydrogen bonds with the amino (-NH₂), hydroxyl (-OH), and azo (-N=N-) groups present in

the Direct Black 80 molecule.

Van der Waals Forces: These are weak, short-range electrostatic attractions between

uncharged molecules. The large, planar aromatic structure of Direct Black 80 allows for a

large surface area of contact with the linear cellulose chains, maximizing the cumulative

effect of these forces.

π-π Interactions: The aromatic rings of the dye molecule can engage in π-π stacking

interactions, both with each other (aggregation) and potentially with the cellulose structure,

contributing to its retention.[6]

Aqueous Dyebath
Cellulosic Fiber

Dye Molecules
in Solution Fiber Surface1. Adsorption

Fiber Interior
(Amorphous Region)

2. Diffusion
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Figure 1: Core mechanism of C.I. Direct Black 80 dyeing on cellulose.

Physicochemical Principles of the Dyeing Process
The efficiency of the dyeing process is critically dependent on the control of several

physicochemical parameters.

Role of Electrolytes
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In an aqueous medium, both the anionic C.I. Direct Black 80 dye (due to its sulfonate groups,

-SO₃⁻) and the cellulosic fiber carry a negative surface charge. This results in electrostatic

repulsion, which creates an energy barrier hindering the dye molecules from approaching the

fiber surface.[7][8] To overcome this, an electrolyte, typically sodium chloride (NaCl) or sodium

sulfate (Na₂SO₄), is added to the dyebath. The cations (Na⁺) from the salt neutralize the

negative charge on the fiber surface, reducing the repulsive forces and thereby promoting dye

exhaustion onto the fiber.[9][10] Increasing the salt concentration generally increases dye

uptake, although excessively high concentrations can lead to dye aggregation and

precipitation, which may cause uneven dyeing.[9]

Effect of Temperature
Temperature plays a dual role in the direct dyeing process.

Increases Dye Solubility and Diffusion: Higher temperatures increase the kinetic energy of

the dye molecules, which enhances their solubility in water and accelerates their rate of

diffusion into the fiber pores. This is particularly important for large, aggregated dye

molecules.[7]

Affects Dyeing Equilibrium: The adsorption of direct dyes onto cellulose is an exothermic

process. Therefore, according to Le Chatelier's principle, increasing the temperature will shift

the equilibrium towards desorption, potentially lowering the final dye exhaustion at

equilibrium.[7]

A balance must be struck. The temperature is typically raised to 80-95°C to ensure good dye

penetration and levelness, and then may be gradually lowered to maximize final exhaustion.[7]

Effect of pH
Direct dyes are typically applied in a neutral to slightly alkaline dyebath (pH ≈ 7-8).[6] In a study

on the adsorption of C.I. Direct Black 80, the highest removal percentage was observed at pH

values ≤ 7.[6][11] At highly alkaline pH, the cellulose fiber can develop a stronger negative

charge, which may increase repulsion with the anionic dye molecules and slow the rate of

exhaustion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1582102?utm_src=pdf-body
https://buentex.com/es/new/dyeing-factors.html
https://emperordye.com/faq/why-need-add-salt-in-direct-dyeing-55.html
https://www.thaiscience.info/journals/Article/TKJN/10471614.pdf
https://www.enjoysulphurdyes.com/blog/what-is-the-effect-of-salt-concentration-on-the-dyeing-of-direct-black-g-839260.html
https://www.thaiscience.info/journals/Article/TKJN/10471614.pdf
https://buentex.com/es/new/dyeing-factors.html
https://buentex.com/es/new/dyeing-factors.html
https://buentex.com/es/new/dyeing-factors.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510349/
https://www.benchchem.com/product/b1582102?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510349/
https://www.researchgate.net/publication/384843073_A_Sustainable_Solution_for_the_Adsorption_of_CI_Direct_Black_80_an_Azoic_Textile_Dye_with_Plant_Stems_Zygophyllum_gaetulum_in_an_Aqueous_Solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis of Dye Adsorption: A Case
Study
While extensive data on cotton is proprietary, a 2024 study on the adsorption of C.I. Direct
Black 80 onto a cellulosic biosorbent (Zygophyllum gaetulum stems) provides valuable

quantitative insights into the dye's behavior. The study explored the kinetics and equilibrium

isotherms of the adsorption process.[6][11]

Adsorption Kinetics
The study found that the adsorption process was rapid initially, reaching equilibrium within

approximately 2 hours. The experimental data was best described by the pseudo-first-order

kinetic model, suggesting that the rate-limiting step is primarily physical adsorption.[6][11]

Kinetic Model Parameters Values Reference(s)

Pseudo-First-Order qₑ (mg/g) 11.23 [6]

k₁ (1/min) 0.033 [6]

R² 0.998 [6]

Pseudo-Second-Order qₑ (mg/g) 13.56 [6]

k₂ (g/mg·min) 0.003 [6]

R² 0.985 [6]

qₑ: Amount of dye adsorbed at equilibrium; k₁, k₂: Rate constants; R²: Coefficient of

determination.

Adsorption Isotherms
The relationship between the amount of dye adsorbed and its concentration at equilibrium was

best fitted by the Langmuir isotherm model. This suggests that the adsorption occurs as a

monolayer on a homogeneous surface, consistent with a physical interaction mechanism.[6]
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Isotherm Model Parameters Value Reference(s)

Langmuir Qₘ (mg/g) 163.23 [6]

Kₗ (L/mg) 0.031 [6]

R² 0.991 [6]

Freundlich Kբ ((mg/g)(L/mg)¹/ⁿ) 11.75 [6]

n 2.11 [6]

R² 0.945 [6]

Qₘ: Maximum monolayer adsorption capacity; Kₗ: Langmuir constant; Kբ: Freundlich constant;

n: Adsorption intensity.

Experimental Protocols
Protocol for Adsorption Kinetics & Isotherm Study
This protocol is adapted from the methodology used to study C.I. Direct Black 80 adsorption.

[6]

Preparation of Dye Stock Solution: Prepare a stock solution of C.I. Direct Black 80 (e.g.,

1000 mg/L) by dissolving a precisely weighed amount of dye powder in deionized water.

Kinetic Experiments:

Dispense a fixed volume of dye solution of a known initial concentration (e.g., 50 mg/L)

into several flasks.

Add a precise mass of the cellulosic substrate to each flask (e.g., to achieve a dosage of

20 g/L).

Agitate the flasks at a constant temperature (e.g., 25°C).

Withdraw aliquots at predetermined time intervals (e.g., 5, 10, 30, 60, 120, 180, 240, 360

min).
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Separate the substrate from the solution by centrifugation or filtration.

Determine the remaining dye concentration in the supernatant using a UV-Vis

spectrophotometer at the dye's maximum absorbance wavelength (λₘₐₓ).

Isotherm Experiments:

Prepare a series of dye solutions with varying initial concentrations (e.g., 5 to 300 mg/L).

Add a fixed mass of the cellulosic substrate to each solution.

Agitate the flasks until equilibrium is reached (determined from the kinetic study, e.g., 3

hours).

Measure the final equilibrium concentration of the dye in each solution as described

above.

Data Analysis: Calculate the amount of dye adsorbed per unit mass of adsorbent (q) and fit

the data to kinetic and isotherm models (e.g., Pseudo-First-Order, Langmuir) to determine

the relevant parameters.

Protocol for Determination of Dye Exhaustion & Fixation
This is a general protocol for assessing dyeing performance on textile fabrics.

Dyeing: Perform the dyeing process in a laboratory dyeing machine using a known weight of

fabric, dye concentration, salt concentration, temperature, and time. Retain a sample of the

initial dyebath.

Exhaustion Measurement:

After dyeing is complete, take a sample of the final (exhaust) dyebath.

Dilute the initial and exhaust dyebath samples to a measurable concentration range.

Using a UV-Vis spectrophotometer, measure the absorbance of both the initial (A₀) and

exhaust (A₁) dyebath samples at the dye's λₘₐₓ.[12]
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Calculate the percentage of exhaustion (%E) using the formula: %E = [(A₀ - A₁) / A₀] x

100[13]

Fixation Measurement:

Thoroughly rinse the dyed fabric to remove loosely adhered surface dye.

Wash ("soap") the fabric in a solution containing a nonionic detergent (e.g., 2 g/L) at a high

temperature (e.g., 95°C) for a set time (e.g., 15 min) to remove all unfixed dye.[14] Repeat

this step until the washing liquor is clear.

Collect all washing liquors. Measure the absorbance of the combined washing liquor (A₂)

to determine the amount of unfixed dye.

Alternatively, determine the amount of fixed dye by dissolving a precisely weighed piece of

the final, washed fabric in 70% sulfuric acid and measuring the absorbance of the resulting

solution.[15][16]

Calculate the percentage of fixation (%F) using the formula: %F = [(Amount of Dye

Exhausted - Amount of Dye Washed Off) / Amount of Dye Exhausted] x 100[13]
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Figure 2: Workflow for determining dye exhaustion and fixation.

Conclusion
The mechanism of action of C.I. Direct Black 80 as a direct dye is a complex, multi-stage

process fundamentally reliant on its large, linear molecular structure. The dye's affinity for

cellulosic fibers is driven by a combination of weak intermolecular forces, including hydrogen
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bonding and van der Waals forces. The efficiency of this process is highly dependent on

external parameters such as electrolyte concentration, temperature, and pH, which must be

carefully controlled to overcome electrostatic repulsion and ensure adequate dye diffusion and

levelness. Quantitative analysis through kinetic and isotherm models confirms that the

adsorption is primarily a rapid, physical process that can be modeled to predict dye uptake and

optimize dyeing conditions for industrial and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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